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Compound of Interest

Compound Name: Fmoc-Lys(2-Cl-Z)-OH

CAS No.: 133970-31-7

Cat. No.: B557024

Get Quote

Title: Application Note: Strategic Utilization of Fmoc-Lys(2-Cl-Z)-OH in Advanced Peptide

Therapeutics and Drug Development

Introduction & Mechanistic Rationale
In the landscape of solid-phase peptide synthesis (SPPS) and peptide-drug conjugate (PDC)

development, orthogonal protection strategies are paramount for the site-specific modification

of complex biomolecules. Fmoc-Lys(2-Cl-Z)-OH serves as a highly specialized building block

when the selective masking of a lysine ε-amino group is required post-synthesis[1].

The dual-protection scheme of Fmoc-Lys(2-Cl-Z)-OH relies on the base-labile α-amino Fmoc

(fluorenylmethyloxycarbonyl) group and the highly acid-stable ε-amino 2-Cl-Z (2-

chlorobenzyloxycarbonyl) group.

Causality of Chemical Stability: Why choose 2-Cl-Z over the standard Z (benzyloxycarbonyl)

group? During the cleavage of carbamate protecting groups via acidolysis, the reaction

proceeds through the protonation of the carbonyl oxygen, leading to the formation of a benzyl

carbocation. The electron-withdrawing chlorine atom at the ortho position of the aromatic ring
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significantly destabilizes this transition state[2]. Consequently, the 2-Cl-Z group is virtually

impervious to standard 95% Trifluoroacetic Acid (TFA) cleavage cocktails used in Fmoc-SPPS.

In contrast, the unsubstituted Z group is susceptible to premature cleavage and "leakage"

during extended acid exposure[2]. This enhanced stability allows the peptide to be globally

deprotected and cleaved from the resin while the target lysine remains securely masked for

downstream orthogonal reactions[3].

Key Applications in Drug Development
Peptide-Drug Conjugates (PDCs): PDCs require the precise attachment of cytotoxic

payloads or pharmacokinetic modifiers (e.g., PEGylation) to specific residues. By

incorporating Fmoc-Lys(2-Cl-Z)-OH, chemists can synthesize the peptide, cleave it from the

resin, and conjugate a payload to a different, newly exposed reactive site (such as an N-

terminal amine or a cysteine thiol). Following this, the 2-Cl-Z group can be removed to

restore the lysine's natural charge or to attach a secondary functional group[4].

Constrained Cyclic Peptides: For head-to-side-chain or side-chain-to-side-chain lactam

bridges, Fmoc-Lys(2-Cl-Z)-OH is frequently utilized in specialized orthogonal Fmoc

strategies where strong acid (HF) or catalytic hydrogenation is reserved for the final global

deprotection step[5].

Quantitative Data & Protecting Group Comparison
To facilitate experimental design, the physical properties and orthogonal cleavage conditions of

Fmoc-Lys(2-Cl-Z)-OH are compared against other common lysine derivatives.
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Derivative
CAS
Number

Molecular
Weight

ε-Amine
Protecting
Group

Cleavage
Reagent

Stability
Profile

Fmoc-Lys(2-

Cl-Z)-OH
133970-31-7 537.00 g/mol

2-

Chlorobenzyl

oxycarbonyl

Anhydrous

HF, TFMSA,

or H2/Pd-C

Stable to

20%

Piperidine;

highly stable

to 95%

TFA[2][6]

Fmoc-

Lys(Boc)-OH
71989-26-9 468.54 g/mol

tert-

Butyloxycarb

onyl

95% TFA

Stable to

20%

Piperidine;

labile to dilute

acid

Fmoc-Lys(Z)-

OH
86060-82-4 502.56 g/mol

Benzyloxycar

bonyl
HF, H2/Pd-C

Stable to

Piperidine;

moderate/vari

able stability

in TFA[2]

Fmoc-

Lys(Mtt)-OH
167393-62-6 624.77 g/mol 4-Methyltrityl

1-2% TFA in

DCM

Stable to

Piperidine;

labile to very

mild acid[3]

Experimental Protocols
The following protocols establish a self-validating system for incorporating and selectively

deprotecting Fmoc-Lys(2-Cl-Z)-OH.

Protocol A: Incorporation via Fmoc-SPPS Rationale: Standard coupling conditions apply, as the

2-Cl-Z group does not introduce significant steric hindrance compared to standard Boc

protection.
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Resin Preparation: Swell 0.1 mmol of Rink Amide resin in N,N-dimethylformamide (DMF) for

20 minutes.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash

thoroughly with DMF (5 × 1 min).

Activation & Coupling: Dissolve 0.4 mmol (4 eq) of Fmoc-Lys(2-Cl-Z)-OH and 0.4 mmol of

HBTU in minimal DMF. Add 0.8 mmol (8 eq) of N,N-diisopropylethylamine (DIPEA). Pre-

activate for 2 minutes, then add to the resin.

Reaction: Agitate at room temperature for 45–60 minutes.

Validation: Perform a Kaiser test. A negative result (yellow) indicates complete coupling.

Wash with DMF (5 × 1 min).

Protocol B: TFA Cleavage with 2-Cl-Z Retention Rationale: This step removes the peptide from

the solid support and strips standard acid-labile groups (Boc, tBu, Trt) while leaving the 2-Cl-Z

group completely intact due to its attenuated carbocation transition state[2].

Cocktail Preparation: Prepare a cleavage cocktail of 95% TFA, 2.5% Triisopropylsilane (TIS),

and 2.5% H2O.

Cleavage: Add 5 mL of the cocktail per gram of resin. Agitate gently for 2 hours at room

temperature.

Precipitation: Filter the cleavage solution into 40 mL of cold diethyl ether (-20°C) to

precipitate the peptide.

Isolation: Centrifuge at 4000 rpm for 5 minutes. Decant the ether and wash the pellet twice

with fresh cold ether. Lyophilize the crude peptide.

Protocol C: Final Deprotection of the 2-Cl-Z Group Expert Caveat: 2-Cl-Z can be removed via

strong acid (anhydrous HF) or catalytic hydrogenation[6]. Hydrogenation is preferred for safety

and ease of use in standard labs, unless the peptide contains disulfide bonds, which would be

irreversibly reduced by H2/Pd-C. If disulfides are present, HF or TFMSA cleavage is

mandatory. Hydrogenation Method:
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Solvation: Dissolve the purified Lys(2-Cl-Z)-containing peptide in methanol or 10% acetic

acid in methanol (1 mg/mL).

Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) at 10-20% w/w relative to the

peptide.

Reaction: Purge the reaction vessel with Nitrogen gas (3 cycles). Introduce Hydrogen gas

via a balloon or Parr apparatus (30 psi). Stir vigorously at room temperature for 4–12 hours.

Monitoring: Track the disappearance of the +168 Da (2-Cl-Z mass) adduct via LC-MS.

Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate

the solvent and purify the fully deprotected peptide via RP-HPLC.

Process Visualizations
Resin-Bound Peptide

(Fmoc-SPPS)
Couple

Fmoc-Lys(2-Cl-Z)-OH

 20% Piperidine
 then HBTU/DIPEA TFA Cleavage

(Removes Boc/tBu)
 Sequence Elongation Solution-Phase

Conjugation
 2-Cl-Z Retained 2-Cl-Z Deprotection

(H2, Pd/C or HF)
 Target Modified

Click to download full resolution via product page

Workflow for orthogonal peptide synthesis and site-specific conjugation utilizing Fmoc-Lys(2-
Cl-Z)-OH.
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Peptide Sequence: ...-Lys(2-Cl-Z)-...-Lys(Boc)-...

95% TFA / Scavengers (2 hours)

...-Lys(2-Cl-Z)-...-Lys(NH2)-...
(Selective Exposure)

 Boc cleaved,
2-Cl-Z intact

Site-Specific Payload Conjugation
(Reacts only at Free Amine)

...-Lys(2-Cl-Z)-...-Lys(Payload)-...

Catalytic Hydrogenation
(H2, Pd/C)

...-Lys(NH2)-...-Lys(Payload)-...
(Final Drug Conjugate)

 2-Cl-Z cleaved

Click to download full resolution via product page

Orthogonal deprotection logic demonstrating selective unmasking of lysine residues.
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References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

